Cas no 1457-11-0 (Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt)

• Product Name: Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt
• CAS No: 1457-11-0
• MF: C₉H₁₃N₂NaO₁₂P₂
• MW: 426.143015623093
• CID: 4773374
• PubChem ID: 138991588
• Update Time: 2025-10-30

Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt
• 1457-11-0
• Uridine5'-(TrihydrogenDiphosphate)SodiumSalt
• sodium;[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono phosphate
• sodium [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl phosphono phosphate

• Inchi： 1S/C9H14N2O12P2.Na/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(22-8)3-21-25(19,20)23-24(16,17)18;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,10,12,15)(H2,16,17,18);/q;+1/p-1/t4-,6-,7-,8-;/m1./s1
• InChI Key： OCSYTSDILWGALR-IAIGYFSYSA-M
• SMILES： P(=O)([O-])(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O.[Na+]

Computed Properties

• Exact Mass: 425.98414213g/mol
• Monoisotopic Mass: 425.98414213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 215

Additional information on Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt

Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt: A Key Compound in Nucleotide Metabolism and Its Emerging Roles in Biomedical Research

CAS 1457-11-0, also known as Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt, is a critical nucleotide derivative that plays a pivotal role in cellular energy transfer and biosynthetic pathways. This compound is structurally characterized by the presence of a phosphate group at the 5' position of the uridine ring, forming a triphosphate linkage that is essential for its biological activity. Recent studies have highlighted its potential in modulating metabolic processes and its applications in therapeutic interventions.

The Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt is a sodium salt form of the nucleotide, which enhances its solubility and stability in aqueous environments. This property makes it particularly suitable for use in biochemical assays and pharmaceutical formulations. The compound's molecular formula is C₁₀H₁₅N₅O₁₂P₃S, with a molecular weight of approximately 544.26 g/mol. Its chemical structure comprises a pyrimidine ring linked to a ribose sugar, with three phosphate groups attached to the 5' carbon of the ribose. This triphosphate configuration is crucial for its role in energy transfer and enzymatic reactions.

Recent advancements in molecular biology and pharmacology have underscored the significance of Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt in various physiological processes. A 2023 study published in the Journal of Biological Chemistry demonstrated that this compound is involved in the regulation of nucleotide pools, which is critical for DNA replication and RNA synthesis. The study also highlighted its potential in modulating enzyme activities related to metabolic pathways, such as the pentose phosphate pathway and the glycolytic cycle.

One of the most notable applications of Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt is in the field of metabolic disorders. Researchers at the University of California, San Francisco, have explored its role in mitigating oxidative stress and improving mitochondrial function. Their findings, published in Cell Metabolism in 2024, suggest that this compound can enhance the efficiency of ATP production by modulating key enzymes in the electron transport chain. This discovery has significant implications for the treatment of mitochondrial diseases and age-related metabolic decline.

Additionally, the Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt has shown promise in the development of novel therapeutic strategies for cancer treatment. A 2023 study in Cancer Research reported that this compound can inhibit the proliferation of certain cancer cell lines by interfering with the nucleotide metabolism of tumor cells. The study also emphasized its potential as a radiosensitizer, enhancing the efficacy of radiation therapy in combination with conventional chemotherapy.

Another area of interest is the use of Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt in the treatment of neurological disorders. Research published in Neuroscience in 2024 indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing inflammation and oxidative stress in the central nervous system. These findings have opened new avenues for its application in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a biochemical perspective, the Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt serves as a precursor for the synthesis of other nucleotides and nucleic acids. Its role in the salvage pathways of nucleotide synthesis is particularly important in maintaining genomic stability and preventing mutations. Recent studies have also explored its potential in the development of gene therapy vectors, where it can be used to enhance the efficiency of nucleic acid delivery into target cells.

The synthesis of Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt typically involves the phosphorylation of uridine followed by the addition of a sodium salt to form the triphosphate linkage. This process is catalyzed by specific enzymes such as nucleoside triphosphate kinase, which ensures the correct orientation of the phosphate groups. The purity and stability of the final product are critical factors in its application, and advanced chromatographic techniques are often employed to achieve high-quality yields.

Despite its potential, the use of Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt is not without challenges. One of the primary concerns is its susceptibility to hydrolysis, which can lead to the degradation of the triphosphate linkage. Researchers are actively working on developing stable derivatives and formulations that can mitigate this issue. Additionally, the optimal dosage and administration route for different therapeutic applications are still under investigation to maximize efficacy while minimizing potential side effects.

Looking ahead, the future of Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt in medical and biotechnological applications appears promising. Ongoing research is focused on elucidating its molecular mechanisms of action and exploring its potential in personalized medicine. Advances in synthetic biology and nanotechnology may further enhance its utility, enabling targeted delivery and improved therapeutic outcomes. As our understanding of cellular metabolism and genetic regulation continues to evolve, the role of this compound is likely to expand into new and innovative applications.

In conclusion, Uridine 5'-(Trihydrogen Diphosphate) Sodium Salt is a multifunctional nucleotide derivative with a wide range of biological activities. Its involvement in energy metabolism, genetic regulation, and therapeutic interventions underscores its importance in both basic research and clinical applications. As scientific advancements continue to uncover new insights, the potential of this compound to address complex medical challenges is expected to grow, paving the way for groundbreaking discoveries and innovations in the field of biomedicine.